2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride

• IUPAC Name: 2,3-dioxo-1,4-dihydroquinoxaline-6-sulfonyl chloride
• InChI: InChI=1S/C8H5ClN2O4S/c9-16(14,15)4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13)
• InChI Key: VJHXFHCNOUEKQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)Cl)NC(=O)C(=O)N2
• Molecular Formula: C8H5ClN2O4S
• DSSTOX Substance ID: DTXSID60407238
• Molecular Weight: 260.65 g/mol
• CAS RN: 952-10-3

Description

“2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride” is a chemical compound with the CAS Number: 952-10-3. It has a molecular weight of 260.66.

Synthesis Analysis

The synthesis of “2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl hydrazide” involves the reaction of o-phenylenediamine with oxalic acid to obtain quinoxaline-2,3-dione, which is then subjected to chlorosulfonation with chlorosulfonic acid to give "2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride".

Molecular Structure Analysis

The InChI Code of this compound is 1S/C8H5ClN2O4S/c9-16(14,15)4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13).

Chemical Reactions Analysis

The compound has been used as a bio-isosteric scaffold to the phthalazinone motif of the standard drug Olaparib to design and synthesize new derivatives of potential PARP-1 inhibitory activity.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored at temperatures between 2-8°C in an inert atmosphere.

Scientific Research Applications

DPP-4 Inhibitors and Hypoglycemic Agents

This compound has been evaluated for its potential use as a DPP-4 inhibitor and hypoglycemic agent. .

Synthesis of Substituted Quinoxalines

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Glycine Receptor Antagonists

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Green Synthesis and Reactions

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Mechanism of Action

Target of Action

The primary target of 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride is the enzyme Poly (ADP-ribose) polymerase 1 (PARP-1) . PARP-1 plays a crucial role in DNA repair and genomic stability. It is involved in several cellular processes, including modulation of chromatin structure, transcription, and apoptosis .

Mode of Action

This compound interacts with PARP-1, inhibiting its activity .

Biochemical Pathways

By inhibiting PARP-1, 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride affects the DNA repair pathways in which PARP-1 is involved . This can lead to an accumulation of DNA damage in cells, which can trigger apoptosis (programmed cell death) if the damage is too severe to be repaired .

Pharmacokinetics

In silico studies suggest that it has good oral bioavailability .

Result of Action

The inhibition of PARP-1 by 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride can lead to cell growth arrest at the G2/M phase, induction of programmed apoptosis, and an increase in the autophagic process . These effects can be particularly pronounced in cancer cells, which often rely on PARP-1 for survival and proliferation .

Safety and Hazards

The compound is classified as dangerous with the signal word “Danger”. It has the hazard statement H314, which indicates that it causes severe skin burns and eye damage.

Future Directions

The compound has been used in the design and synthesis of new derivatives with potential PARP-1 inhibitory activity. These new compounds have shown promising results as selective dipeptidyl peptidase-IV (DPP-4) inhibitors and in vivo hypoglycemic agents. This suggests that “2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride” and its derivatives could have potential applications in the treatment of diabetes and other related conditions.

Synthesis routes and methods

Procedure details

6-Chlorosulfonyl-1,4-dihydro-2,3-quinoxalinedione was prepared using an adaptation of the method of Keana et al. (J. Org. Chem. 48:3654 (1983)). To 1,4-dihydro-2,3-quinoxalinedione (1.0 g, 6.2 mmol) was added all at once 3.0 mL of chlorosulfonic acid. The mixture was stirred under N2 at 60° C. for 2 h, allowed to come to room temperature and the solution added slowly dropwise to 25 mL of crushed ice. The resulting solid was vacuum filtered and rinsed with ice/H2O. The white solid was further dried at 0.5 torr (25° C.) over CaSO4 to yield 1.1 g (68%). 1H NMR (d6 -DMSO) δ7.07 (d, J7-8 =8.1, 1H, H8), 7.29 (dd, J7-8 =8.1, J6-7 =1.0, 1H, H7), 7.40 (d, J5-7 =1.0, 1H, H5). EIMS m/z 262 (M+2, 15), 260 (M+, 40), 225 (35), 105 (43), 36 (100, bp). EIHRMS calc. for C8H5ClN2O4S 259.9687, found 259.9645.

Q & A

Q1: What is the role of 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride in the synthesis of quinoxaline-6-sulfonohydrazone derivatives?

A1: 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride serves as a crucial intermediate in synthesizing various quinoxaline-6-sulfonohydrazone derivatives. The research paper outlines that reacting this compound with hydrazine hydrate yields 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl hydrazide (compound 1) []. Further reacting compound 1 with substituted benzaldehydes or aromatic ketones leads to the formation of the desired quinoxaline-6-sulfonohydrazone derivatives [].

Q2: What are the advantages of the synthetic methodology used in the study for producing 2,3-Dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride?

A2: The study highlights that the synthetic methodology employed is both efficient and environmentally friendly []. This is primarily attributed to the utilization of water during the work-up stage, minimizing the use of hazardous organic solvents and promoting greener chemical practices.